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Get Quote

Chemical Identification and Basic Data

The table below summarizes the available information for Perfluorohept-3-ene from the search results.

Property Details

Chemical Name Perfluorohept-3-ene [1]

CAS Number 63703-15-1 [1]

Other CAS Numbers 71039-88-8, 100646-05-7 [1]

Molecular Formula C~7~F~14~ [1]

Synonym (E)-1,1,1,2,2,3,4,5,5,6,6,7,7,7-tetradecafluorohept-3-ene [1]

Related Compound Perfluorohept-1-ene (CAS 355-63-5) [2]

Isomerization Behavior and Catalytic Hazards

A key finding from the research literature is that perfluoroheptenes can undergo isomerization—a migration of the double bond—when in contact

with certain catalysts [3].

Catalysts to Avoid: The isomerization is catalyzed by strong Lewis acids like Antimony pentafluoride (SbF~5~) and fluorinated aluminum

chlorides (AlCl~x~F~y~) [3].
Process Insight: The isomerization of Perfluorohept-1-ene over an AlCl~x~F~y~ catalyst produces a mixture of Perfluorohept-2-ene and

Perfluorohept-3-ene. The ratio of these isomers changes over time, with Perfluorohept-3-ene becoming the dominant product after an
extended period (see table below) [3].

Table: Isomerization of Perfluorohept-1-ene over AlCl~x~F~y~ Catalyst (Product Distribution) [3]

Time
(Hours)

CF~3~CF=CFCF~2~C~3~F~7
(trans)

CF~3~CF=CFCF~2~C~3~F~7
(cis)

CF~3~CF~2~CF=CFC~3~F~7
(trans)

CF~3~CF~2~CF=CFC~3~F~7
(cis)

1 59.3% 6.4% 32.0% 2.3%

18 15.1% 1.4% 78.5% 4.9%
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Time
(Hours)

CF~3~CF=CFCF~2~C~3~F~7
(trans)

CF~3~CF=CFCF~2~C~3~F~7
(cis)

CF~3~CF~2~CF=CFC~3~F~7
(trans)

CF~3~CF~2~CF=CFC~3~F~7
(cis)

66 5.2% 0.9% 88.8% 5.2%

90 5.0% 0.8% 89.2% 5.0%

This diagram illustrates the potential isomerization pathway described in the research:

Perfluorohept-1-ene
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Perfluorohept-2-ene
(trans-isomer) initial

Perfluorohept-3-ene
(trans-isomer)

 over time Stable Isomer Mixture

Click to download full resolution via product page

Frequently Asked Questions

What is the primary safety information available? The search results indicate that Perfluorohept-1-ene is classified as a reactive terminal F-

olefin electrophile [2]. This suggests it can participate in chemical reactions, but specific toxicity, health hazards, and safe handling procedures

(beyond general chemical safety) were not detailed in the search results.

What materials should be avoided when handling Perfluorohept-3-ene? Based on its chemical behavior, you should avoid contact with strong

Lewis acid catalysts like Antimony pentafluoride (SbF~5~) and fluorinated aluminum chlorides (AlCl~x~F~y~), as they can cause isomerization

and alter the chemical's composition [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.

While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support

Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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